Cas no 2228559-58-6 (1-1-(3-methoxy-2-methylphenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(3-methoxy-2-methylphenyl)cyclopropylethan-1-one
• CAS No: 2228559-58-6
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6593130
• PubChem ID: 165714143
• Update Time: 2025-05-20

1-1-(3-methoxy-2-methylphenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-methoxy-2-methylphenyl)cyclopropylethan-1-one
• 2228559-58-6
• EN300-1763780
• 1-[1-(3-methoxy-2-methylphenyl)cyclopropyl]ethan-1-one

• Inchi： 1S/C13H16O2/c1-9-11(5-4-6-12(9)15-3)13(7-8-13)10(2)14/h4-6H,7-8H2,1-3H3
• InChI Key： IJNBHBSWAGAUNR-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=CC=C(C=2C)OC)CC1

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-1-(3-methoxy-2-methylphenyl)cyclopropylethan-1-one

Comprehensive Overview of 1-(3-Methoxy-2-methylphenyl)cyclopropylethan-1-one (CAS No. 2228559-58-6)

1-(3-Methoxy-2-methylphenyl)cyclopropylethan-1-one (CAS No. 2228559-58-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by a cyclopropyl ring fused with an aromatic methoxy-methylphenyl moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular framework is particularly valued for its ability to modulate biological activity, making it a subject of interest in drug discovery and material science.

The growing demand for cyclopropane-containing compounds in modern chemistry has propelled research into 1-(3-Methoxy-2-methylphenyl)cyclopropylethan-1-one. Cyclopropane rings are known for their strain-induced reactivity, which enhances their utility in constructing complex molecular architectures. Researchers frequently explore this compound’s derivatives for applications in kinase inhibition, anti-inflammatory agents, and fragrance synthesis, aligning with trends in personalized medicine and sustainable agrochemicals.

One of the most searched questions related to this compound is: "What are the synthetic routes for 1-(3-Methoxy-2-methylphenyl)cyclopropylethan-1-one?" The synthesis typically involves Pd-catalyzed cross-coupling or cyclopropanation of pre-functionalized aryl ketones. Recent advancements in flow chemistry have also improved the scalability of such processes, addressing industry needs for cost-effective production. Additionally, its photophysical properties are under investigation for potential use in organic electronics, a hot topic in renewable energy research.

From an SEO perspective, terms like "CAS 2228559-58-6 supplier", "cyclopropyl ketone applications", and "methoxy-methylphenyl derivatives" are frequently queried, reflecting commercial and academic interest. The compound’s role in green chemistry is another trending angle, as industries seek eco-friendly alternatives to traditional reagents. Its stability under physiological conditions further makes it a candidate for prodrug development, a niche yet rapidly growing field.

In summary, 1-(3-Methoxy-2-methylphenyl)cyclopropylethan-1-one (CAS No. 2228559-58-6) exemplifies the convergence of structural ingenuity and functional versatility. Its relevance to drug design, material science, and sustainable chemistry ensures its continued prominence in scientific discourse. As research progresses, this compound is poised to unlock new possibilities in both industrial and academic settings.